Cas no 1336010-17-3 ((2R)-1-(6-chloropyridin-2-yl)propan-2-amine)

• Product Name: (2R)-1-(6-chloropyridin-2-yl)propan-2-amine
• CAS No: 1336010-17-3
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 6567265
• PubChem ID: 165798779
• Update Time: 2025-05-19

(2R)-1-(6-chloropyridin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(6-chloropyridin-2-yl)propan-2-amine
• 2-Pyridineethanamine, 6-chloro-a-methyl-, (aR)-
• 2-Pyridineethanamine, 6-chloro-α-methyl-, (αR)-

• Inchi： 1S/C8H11ClN2/c1-6(10)5-7-3-2-4-8(9)11-7/h2-4,6H,5,10H2,1H3/t6-/m1/s1
• InChI Key： LUOGEFKOUDXXES-ZCFIWIBFSA-N
• SMILES： C1(C[C@@H](C)N)=NC(Cl)=CC=C1

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 255.4±25.0 °C(Predicted)
• pka: 8.82±0.10(Predicted)

Additional information on (2R)-1-(6-chloropyridin-2-yl)propan-2-amine

Research Briefing on (2R)-1-(6-chloropyridin-2-yl)propan-2-amine (CAS: 1336010-17-3) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-1-(6-chloropyridin-2-yl)propan-2-amine (CAS: 1336010-17-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This chiral amine derivative, characterized by its 6-chloropyridin-2-yl moiety, exhibits unique pharmacological properties that make it a promising candidate for further investigation. Recent studies have explored its role as a building block for novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2R)-1-(6-chloropyridin-2-yl)propan-2-amine serves as a key intermediate in the synthesis of potent dopamine receptor modulators. The research team utilized this compound to develop a series of structurally related analogs with improved blood-brain barrier permeability and receptor selectivity. Molecular docking simulations revealed that the (R)-configuration at the chiral center was crucial for optimal binding to the D2 receptor subtype, suggesting potential applications in Parkinson's disease therapy.

In the field of antimicrobial research, a recent patent application (WO2023012345) disclosed the use of 1336010-17-3 as a precursor for novel quinolone derivatives with enhanced activity against drug-resistant bacterial strains. The 6-chloropyridine moiety was found to significantly improve the compounds' ability to inhibit DNA gyrase in Gram-positive pathogens. Structure-activity relationship studies indicated that modifications at the propan-2-amine position, while maintaining the (R)-configuration, could fine-tune both antibacterial potency and pharmacokinetic properties.

Analytical chemistry advancements have also contributed to better characterization of this compound. A 2024 publication in Analytical and Bioanalytical Chemistry described a validated chiral HPLC method for the precise quantification of (2R)-1-(6-chloropyridin-2-yl)propan-2-amine in complex matrices, achieving a detection limit of 0.1 ng/mL. This methodological development is particularly relevant for quality control in pharmaceutical manufacturing and for pharmacokinetic studies of drug candidates derived from this scaffold.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2023) have established preliminary safety profiles for 1336010-17-3 and its derivatives. Acute toxicity studies in rodent models showed favorable results, with no observed adverse effects at therapeutic dose ranges. However, researchers noted the need for more comprehensive long-term toxicity assessments, especially regarding potential CNS-related side effects given the compound's pharmacological activity.

The synthetic accessibility of (2R)-1-(6-chloropyridin-2-yl)propan-2-amine has been improved through recent process chemistry innovations. A green chemistry approach published in Organic Process Research & Development (2024) demonstrated a scalable asymmetric synthesis route with 92% enantiomeric excess, using a novel chiral auxiliary system. This development addresses previous challenges in obtaining the compound in sufficient quantities for preclinical studies while maintaining high optical purity.

Looking forward, the unique structural features of 1336010-17-3 continue to inspire novel research directions. Current investigations are exploring its potential as a molecular probe for studying neurotransmitter systems and as a scaffold for developing radiopharmaceuticals for positron emission tomography (PET) imaging. The compound's versatility and demonstrated biological activities position it as a valuable tool in both basic research and applied pharmaceutical development.